Cas no 2166213-24-5 (1,3,4-Oxadiazole-2-ethanamine, 5-(methylamino)-α-(1-methylethyl)-, (αR)-)

• Product Name: 1,3,4-Oxadiazole-2-ethanamine, 5-(methylamino)-α-(1-methylethyl)-, (αR)-
• CAS No: 2166213-24-5
• MF: C₈H₁₆N₄O
• MW: 184.238841056824
• CID: 6788711
• Update Time: 2025-05-21

1,3,4-Oxadiazole-2-ethanamine, 5-(methylamino)-α-(1-methylethyl)-, (αR)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2-ethanamine, 5-(methylamino)-α-(1-methylethyl)-, (αR)-

• Inchi： 1S/C8H16N4O/c1-5(2)6(9)4-7-11-12-8(10-3)13-7/h5-6H,4,9H2,1-3H3,(H,10,12)/t6-/m1/s1
• InChI Key： MPZUUGJDABGQGK-ZCFIWIBFSA-N
• SMILES： C(C1=NN=C(O1)NC)[C@@H](N)C(C)C

Experimental Properties

• Density: 1.117±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 292.9±42.0 °C(predicted)
• pka: 8.23±0.13(predicted)

Additional information on 1,3,4-Oxadiazole-2-ethanamine, 5-(methylamino)-α-(1-methylethyl)-, (αR)-

Introduction to 1,3,4-Oxadiazole-2-ethanamine, 5-(methylamino)-α-(1-methylethyl)-, (αR)- (CAS No: 2166213-24-5)

1,3,4-Oxadiazole derivatives have been a subject of extensive research in the field of organic chemistry and pharmacology due to their unique structural properties and potential applications in drug design. The compound 1,3,4-Oxadiazole-2-ethanamine, specifically the isomer 5-(methylamino)-α-(1-methylethyl)-(αR), has garnered significant attention for its role in various biochemical processes and its potential as a therapeutic agent.

The CAS number 2166213-24-5 uniquely identifies this compound in chemical databases, facilitating its identification and reference in scientific literature. Recent studies have highlighted the importance of oxadiazole-containing molecules in modulating enzyme activity and receptor interactions, making them valuable tools in medicinal chemistry.

The structure of this compound is characterized by a five-membered ring system with two adjacent nitrogen atoms and a single oxygen atom. This arrangement imparts unique electronic properties that enhance its reactivity and selectivity in biochemical environments. The presence of the methylamino group at position 5 and the α-(1-methylethyl) substituent further modulates its physicochemical properties, making it suitable for specific biological applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound with high enantiomeric purity. The (αR) configuration is particularly significant as it may influence the compound's pharmacokinetic profile and bioavailability. Researchers have explored its potential as an intermediate in the synthesis of more complex bioactive molecules, leveraging its structural versatility.

In terms of applications, this compound has been investigated for its role in inhibiting key enzymes involved in inflammatory pathways. Preclinical studies suggest that it may possess anti-inflammatory properties, making it a promising candidate for the development of novel therapeutics targeting chronic inflammatory diseases.

The stereochemistry of this compound plays a crucial role in determining its biological activity. The (αR) configuration ensures optimal interaction with target proteins, enhancing its efficacy while minimizing off-target effects. This aspect has been thoroughly examined in recent studies using computational modeling techniques such as molecular docking and dynamics simulations.

Moreover, the compound's solubility and stability under physiological conditions have been optimized through careful design of its substituents. These properties are critical for ensuring its suitability as a drug candidate and have been validated through rigorous experimental testing.

In conclusion, the compound 1,3,4-Oxadiazole-2-ethanamine, specifically the isomer with CAS number 2166213-24-5, represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological profile make it a valuable asset for ongoing research into novel therapeutic agents.